Tetrahydrofurfuryl alcohol
Tetrahydrofurfuryl alcohol
Tetrahydrofurfuryl alcohol undergoes chemoselective hydrogenolysis catalyzed by Rh/SiO2 modified with ReOx species to yield 1,5-pentanediol. It undergoes lanthanum-mediated Michael-type addition reaction with maleate to form alkoxybutanedioic acid.
Tetrahydrofurfuryl alcohol is a non-carcinogenic, biodegradable, protic solvent.
Tetrahydrofurfuryl alcohol (THFA), a flammable liquid with a slight ether odor, is widely used as a flavoring agent in the food industry. It finds applications as an intermediate in industrial applications, consumer products including graffiti removers, floor polish removers, oven cleaners, as a solvent for a variety of products such as dyes, waxes, resins, nail-cleaning agents, fats, etc.
Tetrahydrofurfuryl alcohol is one of the aroma constituents of coffee.
Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air.
Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes.
Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl.
Tetrahydrofurfuryl alcohol is a non-carcinogenic, biodegradable, protic solvent.
Tetrahydrofurfuryl alcohol (THFA), a flammable liquid with a slight ether odor, is widely used as a flavoring agent in the food industry. It finds applications as an intermediate in industrial applications, consumer products including graffiti removers, floor polish removers, oven cleaners, as a solvent for a variety of products such as dyes, waxes, resins, nail-cleaning agents, fats, etc.
Tetrahydrofurfuryl alcohol is one of the aroma constituents of coffee.
Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air.
Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes.
Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl.
Brand Name:
Vulcanchem
CAS No.:
97-99-4
VCID:
VC21238791
InChI:
InChI=1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-4H2
SMILES:
C1CC(OC1)CO
Molecular Formula:
C5H10O2
Molecular Weight:
102.13 g/mol
Tetrahydrofurfuryl alcohol
CAS No.: 97-99-4
Cat. No.: VC21238791
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol
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Specification
| Description | Tetrahydrofurfuryl alcohol undergoes chemoselective hydrogenolysis catalyzed by Rh/SiO2 modified with ReOx species to yield 1,5-pentanediol. It undergoes lanthanum-mediated Michael-type addition reaction with maleate to form alkoxybutanedioic acid. Tetrahydrofurfuryl alcohol is a non-carcinogenic, biodegradable, protic solvent. Tetrahydrofurfuryl alcohol (THFA), a flammable liquid with a slight ether odor, is widely used as a flavoring agent in the food industry. It finds applications as an intermediate in industrial applications, consumer products including graffiti removers, floor polish removers, oven cleaners, as a solvent for a variety of products such as dyes, waxes, resins, nail-cleaning agents, fats, etc. Tetrahydrofurfuryl alcohol is one of the aroma constituents of coffee. Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air. Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes. Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl. |
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| CAS No. | 97-99-4 |
| Molecular Formula | C5H10O2 |
| Molecular Weight | 102.13 g/mol |
| IUPAC Name | oxolan-2-ylmethanol |
| Standard InChI | InChI=1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-4H2 |
| Standard InChI Key | BSYVTEYKTMYBMK-UHFFFAOYSA-N |
| SMILES | C1CC(OC1)CO |
| Canonical SMILES | C1CC(OC1)CO |
| Boiling Point | 178.0 °C 178 °C @ 760 mm Hg 178 °C |
| Colorform | Colorless liquid |
| Flash Point | 167 °F (NFPA, 2010) 167 °F (75 °C) (OPEN CUP) 74 °C c.c. |
| Melting Point | -80 °C Less than -80 °C <-80°C |
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